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Compound of Interest

Compound Name: Evodol

Cat. No.: B191716 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and procedural steps for the safe disposal of Evodol,
a natural product isolated from the plant Euodia rutaecarpa.[1]

Disclaimer: No specific Safety Data Sheet (SDS) for Evodol was found during the information

gathering process. Therefore, the following disposal procedures are based on general best

practices for handling and disposing of research-grade natural products and alkaloids, which

may be biologically active and have unknown hazards. A conservative approach is strongly

recommended.

Evodol Chemical and Physical Properties
Property Value

CAS Number 22318-10-1

Molecular Formula C₂₆H₂₈O₉

Molecular Weight 484.5 g/mol [2]

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents, limited solubility in

water

Storage Recommended to be stored at -20°C.[3]
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Experimental Protocols: Disposal Procedures
Given the absence of a specific SDS for Evodol, it should be handled as a potentially

hazardous substance. The primary route of disposal for research-grade chemicals of this

nature is through a licensed hazardous waste disposal company.

Step-by-Step Disposal Protocol:

Hazard Assessment: In the absence of specific toxicity data, treat Evodol as a hazardous

chemical. Alkaloids as a class of compounds can exhibit significant biological activity and

toxicity.[4][5]

Personal Protective Equipment (PPE): Before handling Evodol for disposal, ensure

appropriate PPE is worn, including:

Safety goggles or face shield

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

Waste Segregation:

Do not mix Evodol waste with non-hazardous trash or dispose of it down the drain.

Collect solid Evodol waste (e.g., unused powder, contaminated absorbent materials) in a

designated, properly labeled hazardous waste container.

Collect liquid waste containing Evodol (e.g., solutions in organic solvents) in a separate,

compatible, and clearly labeled hazardous waste container.

Waste Container Labeling:

Label the hazardous waste container with the words "Hazardous Waste."

Clearly identify the contents, including "Evodol" and any solvents used. List the full

chemical names.
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Indicate the approximate quantity or concentration of Evodol in the container.

Include the name and contact information of the generating laboratory or principal

investigator.

Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be in a well-ventilated area, away from ignition sources, and incompatible

materials.

Ensure the container is kept closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for hazardous waste disposal requests.

Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled

by a certified hazardous waste vendor.[6][7][8]

Disposal of Empty Containers:

Empty containers that once held Evodol should also be treated as hazardous waste unless

thoroughly decontaminated.

If decontamination is not feasible, dispose of the empty container in the same manner as the

chemical waste itself.

Mandatory Visualization: Evodol Disposal Workflow
The following diagram illustrates the logical workflow for determining the proper disposal

procedure for a research chemical like Evodol in the absence of a specific Safety Data Sheet.
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Evodol Disposal Decision Workflow

Start: Need to dispose of Evodol

Is a specific Safety Data Sheet (SDS) for Evodol available?

Follow disposal instructions on SDS

Yes

No specific SDS found

No

Identify the chemical class: Evodol is a natural alkaloid

Assume hazardous properties based on chemical class (bioactive, potentially toxic)

Wear appropriate Personal Protective Equipment (PPE)

Collect waste in a labeled hazardous waste container

Store in a designated Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS) for pickup

End: Proper disposal by certified vendor

Click to download full resolution via product page

Caption: Logical workflow for Evodol disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b191716?utm_src=pdf-body-img
https://www.benchchem.com/product/b191716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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